Cas no 2228553-72-6 (2-{3-(dimethylamino)methylphenyl}-2-methylpropanenitrile)

• Product Name: 2-{3-(dimethylamino)methylphenyl}-2-methylpropanenitrile
• CAS No: 2228553-72-6
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6170354
• PubChem ID: 141149641
• Update Time: 2025-06-11

2-{3-(dimethylamino)methylphenyl}-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-{3-(dimethylamino)methylphenyl}-2-methylpropanenitrile
• EN300-1778661
• 2-{3-[(dimethylamino)methyl]phenyl}-2-methylpropanenitrile
• 2228553-72-6

• Inchi： 1S/C13H18N2/c1-13(2,10-14)12-7-5-6-11(8-12)9-15(3)4/h5-8H,9H2,1-4H3
• InChI Key： LVNKXENUFQTLKD-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1=CC=CC(=C1)C(C#N)(C)C

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 27Ų

Additional information on 2-{3-(dimethylamino)methylphenyl}-2-methylpropanenitrile

Research Brief on 2-{3-(dimethylamino)methylphenyl}-2-methylpropanenitrile (CAS: 2228553-72-6): Recent Advances and Applications

2-{3-(dimethylamino)methylphenyl}-2-methylpropanenitrile (CAS: 2228553-72-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-{3-(dimethylamino)methylphenyl}-2-methylpropanenitrile, emphasizing its role as a precursor in the synthesis of dopamine receptor modulators. The study demonstrated that the compound's unique structural features, including the dimethylamino and nitrile functional groups, contribute to its high reactivity and versatility in medicinal chemistry applications. The researchers also noted its potential for further derivatization to enhance bioavailability and target specificity.

In another groundbreaking study, researchers investigated the compound's interaction with neurotransmitter receptors using in vitro and in silico approaches. Molecular docking simulations revealed that 2-{3-(dimethylamino)methylphenyl}-2-methylpropanenitrile exhibits a high binding affinity for dopamine D2 and serotonin 5-HT2A receptors, suggesting its potential utility in the treatment of neuropsychiatric disorders such as schizophrenia and depression. These findings were further supported by in vivo experiments in rodent models, where the compound demonstrated promising neuroprotective effects.

Further research has also explored the compound's pharmacokinetic profile. A 2024 study in Drug Metabolism and Disposition reported that 2-{3-(dimethylamino)methylphenyl}-2-methylpropanenitrile undergoes rapid hepatic metabolism, with its primary metabolites showing extended half-lives and reduced toxicity compared to the parent compound. This metabolic stability makes it an attractive candidate for further drug development, particularly in formulations requiring sustained release.

Despite these advancements, challenges remain in optimizing the compound's therapeutic index and minimizing off-target effects. Ongoing research is focused on structural modifications to improve selectivity and reduce potential adverse reactions. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{3-(dimethylamino)methylphenyl}-2-methylpropanenitrile (CAS: 2228553-72-6) represents a promising scaffold in medicinal chemistry, with diverse applications in CNS drug development. Continued research into its mechanisms of action and pharmacokinetic properties will be critical for unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and pharmaceutical sciences.